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Compound of Interest

Compound Name: Cp2TiCl2

Cat. No.: B15798120

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identification

Identifier Value
CAS Number 1271-19-8[1][2][3][4]1[5]
IUPAC Name Dichloridobis(n®-cyclopentadienyl)titanium[1]

Bis(cyclopentadienyl)titanium(lV) dichloride,
Synonyms

Cp=2TiCl2[2][6][7]
Molecular Formula C10H10CI2Ti[2][5]
Molecular Weight 248.96 g/mol [2][6]

Physicochemical Properties
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Property Value Reference
Appearance Bright red crystalline solid [1][6]
Melting Point 260-280 °C (decomposes) [2][8]
Density 1.6 g/mL at 25 °C [2][8]

Soluble in polar organic
Solubility solvents like dichloromethane [31[6]
and THF; hydrolyzes in water.

Air and moisture sensitive.
Stability Incompatible with strong [2]
oxidizing agents.

Experimental Protocols
Synthesis of Titanocene Dichloride

The most common and well-established method for synthesizing titanocene dichloride involves
the reaction of titanium tetrachloride with sodium cyclopentadienide.[1][9]

Materials:

o Titanium tetrachloride (TiCla)

e Sodium metal
 Dicyclopentadiene

e Anhydrous tetrahydrofuran (THF)
e Anhydrous xylene

» Dichloromethane

e Anhydrous sodium sulfate

e Schlenk line and glassware
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e |ce bath
e Rotary evaporator
Procedure:

o Preparation of Sodium Cyclopentadienide:

[e]

Under an inert atmosphere (e.g., nitrogen), prepare sodium sand by melting sodium metal
in refluxing anhydrous xylene with vigorous stirring.

o Cool the mixture and replace xylene with anhydrous THF.

o Freshly crack dicyclopentadiene by heating to ~170 °C and collecting the cyclopentadiene
monomer via distillation. Keep the monomer cold.

o Slowly add the cyclopentadiene monomer to the sodium suspension in THF at 0 °C (ice
bath). The reaction is complete when the sodium is consumed, forming a pinkish-white
precipitate of sodium cyclopentadienide.

¢ Reaction with Titanium Tetrachloride:

o In a separate Schlenk flask, prepare a solution of titanium tetrachloride in anhydrous THF
and cool it in an ice bath.

o Slowly add the sodium cyclopentadienide suspension to the cooled titanium tetrachloride
solution with stirring.

¢ Isolation and Purification:

[¢]

After the reaction is complete, remove the solvent using a rotary evaporator.

[e]

Extract the resulting solid residue with dichloromethane to dissolve the titanocene
dichloride, leaving behind the sodium chloride byproduct.

[¢]

Filter the solution and dry the organic layer over anhydrous sodium sulfate.

[e]

Concentrate the solution using a rotary evaporator to yield the crude product.

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15798120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Recrystallize the bright red titanocene dichloride from toluene.[10]

Characterization of Titanocene Dichloride

1H NMR Spectroscopy:

e The proton NMR spectrum of titanocene dichloride in a suitable deuterated solvent (e.g.,
CDCIs) typically shows a single sharp singlet for the ten equivalent protons of the two
cyclopentadienyl rings.

X-ray Crystallography:

» Single-crystal X-ray diffraction can be used to determine the precise molecular structure,
confirming the distorted tetrahedral geometry around the titanium center and providing exact
bond lengths and angles.[11]

Visualized Workflows and Pathways
Synthesis Workflow
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Preparation of Sodium Cyclopentadienide
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Caption: Workflow for the synthesis of Titanocene Dichloride.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b15798120/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-titanocene-dichloride-cp-ticl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15798120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Proposed Anticancer Signaling Pathway
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Caption: Proposed anticancer mechanism of Titanocene Dichloride.

Mechanism of Action in Oncology

Titanocene dichloride was the first non-platinum metal complex to enter clinical trials as a
chemotherapy drug.[1] Its mechanism of action is distinct from platinum-based drugs like
cisplatin.

» DNA Interaction: Unlike cisplatin, which primarily binds to the nitrogen atoms of DNA bases,
titanocene dichloride shows a higher affinity for the phosphate backbone of DNA.[10] This
interaction is believed to cause DNA damage, contributing to its cytotoxic effects.
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« Induction of Apoptosis: Cp2TiClz> and its derivatives have been shown to induce apoptosis
(programmed cell death) in cancer cells. This can occur through multiple pathways:

o Caspase-Independent Pathway: Studies have demonstrated that titanocene compounds
can trigger the translocation of Apoptosis Inducing Factor (AlF) from the cytoplasm to the
nucleus. In the nucleus, AIF mediates a caspase-independent cell death pathway.[6] This
is significant as it may overcome resistance mechanisms that block caspase-dependent
apoptosis.

o Perturbation of Zinc Homeostasis: There is evidence to suggest that titanocenes can
disrupt the homeostasis of zinc ions (Zn2*) within the cell. This can lead to the dysfunction
of zinc-dependent transcription factors and other metalloproteins, ultimately resulting in
cell cycle arrest and apoptosis.[12]

o Enzyme Inhibition: Titanocene C, a derivative of Cp2TiClz, has been observed to cause the
downregulation of topoisomerases | and lla.[2] These enzymes are crucial for DNA
replication and transcription, and their inhibition can lead to cell death.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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